Cas no 64648-35-7 (Benzonitrile, 2,3,4,6-tetramethyl-)

• Product Name: Benzonitrile, 2,3,4,6-tetramethyl-
• CAS No: 64648-35-7
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 420601
• PubChem ID: 12348702
• Update Time: 2025-04-19

Benzonitrile, 2,3,4,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,3,4,6-tetramethyl-
• 2,3,4,6-tetramethylbenzonitrile
• 64648-35-7
• 2,3,4,6-tetramethylphenyl cyanide
• DTXSID50493105
• SCHEMBL8135367

• Inchi： 1S/C11H13N/c1-7-5-8(2)11(6-12)10(4)9(7)3/h5H,1-4H3
• InChI Key： RTDYJMVRCUQPLV-UHFFFAOYSA-N
• SMILES： N#CC1=C(C)C=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 159.10489
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles